Cas no 51607-77-3 (D-ALLITOL, 1,4-ANHYDRO-)

• Product Name: D-ALLITOL, 1,4-ANHYDRO-
• CAS No: 51607-77-3
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• CID: 3419080
• PubChem ID: 54350588
• Update Time: 2025-04-21

D-ALLITOL, 1,4-ANHYDRO- Chemical and Physical Properties

Names and Identifiers

• D-ALLITOL, 1,4-ANHYDRO-
• (2R,3S,4S)-2-((1R)-1,2-Dihydroxyethyl)tetrahydrofuran-3,4-diol
• 1,4-Anhydro-D-allitol-
• UNII-E268K786FE
• 1,4-Anhydro-D-allitol
• SCHEMBL7155746
• 51607-77-3
• E268K786FE

• Inchi： 1S/C6H12O5/c7-1-3(8)6-5(10)4(9)2-11-6/h3-10H,1-2H2/t3-,4+,5+,6-/m1/s1
• InChI Key： JNYAEWCLZODPBN-DPYQTVNSSA-N
• SMILES： O1C[C@@H]([C@@H]([C@H]1[C@@H](CO)O)O)O

Computed Properties

• Exact Mass: 164.06847348Da
• Monoisotopic Mass: 164.06847348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 90.2Ų